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Compound of Interest

Compound Name: PF-04628935

Cat. No.: B609930 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

PF-04628935 is a potent and selective antagonist/inverse agonist of the ghrelin receptor, also

known as the growth hormone secretagogue receptor type 1a (GHS-R1a). With an IC50 of 4.6

nM, this small molecule is a valuable tool for investigating the physiological roles of the ghrelin

system, which is implicated in appetite regulation, energy homeostasis, and various metabolic

disorders. These application notes provide detailed protocols for the preparation and use of PF-
04628935 in cell culture experiments, enabling researchers to effectively study its effects on

GHS-R1a signaling.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of PF-04628935 is provided in the table

below. This information is crucial for the accurate preparation of stock solutions and

subsequent dilutions for cell culture experiments.
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Property Value

Appearance White to beige powder

Molecular Formula C₂₄H₂₆ClN₇OS

Molecular Weight 496.03 g/mol

Solubility Soluble in DMSO at 10 mg/mL

Purity ≥98% (HPLC)

Storage Temperature Room temperature

Experimental Protocols
1. Preparation of PF-04628935 Stock Solution (10 mM)

Materials:

PF-04628935 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:

Weighing the Compound: In a sterile environment (e.g., a laminar flow hood), accurately

weigh out 4.96 mg of PF-04628935 powder and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of sterile DMSO to the tube containing the PF-04628935 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved, resulting in a

clear 10 mM stock solution.
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Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-20 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store

the aliquots at -20°C for long-term use.
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Stock Solution Preparation

Weigh 4.96 mg of
PF-04628935

Add 1 mL of
DMSO

Vortex to Dissolve

Aliquot and Store
at -20°C
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To cite this document: BenchChem. [Application Notes and Protocols for PF-04628935 in
Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609930#how-to-prepare-pf-04628935-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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